Cas no 1806997-31-8 (3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine
• CAS No: 1806997-31-8
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897197
• Update Time: 2025-06-20

3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-5(2-11)7(13(14)15)6(3-12-4)8(9)10/h3,8H,2,11H2,1H3
• InChI Key： YTPOSIOMLMMTQD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CN)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1806997-31-8)

3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1806997-31-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of an aminomethyl group, difluoromethyl moiety, and a nitro substituent on the pyridine ring confers specific chemical and biological properties that make it a valuable candidate for further investigation.

The structure of 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine is particularly noteworthy. The aminomethyl group provides opportunities for further functionalization and conjugation with other biomolecules, enhancing its potential for drug delivery and targeting. The difluoromethyl moiety introduces fluorine atoms, which are known to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The nitro substituent, on the other hand, can undergo reduction to form amino groups, which can influence the compound's biological activity and reactivity.

Recent studies have explored the pharmacological properties of 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits selective inhibition of certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine a promising lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell walls and inhibition of essential metabolic pathways. These findings suggest that 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine could be a valuable addition to the arsenal of antibiotics needed to combat multidrug-resistant bacterial infections.

The synthesis of 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including multistep processes involving nitration, fluorination, and reductive amination. These synthetic methods provide flexibility in the preparation of this compound, allowing for the introduction of different functional groups and modifications to tailor its properties for specific applications.

To further understand the biological activity of 3-(Aminomethyl)-5-(difluoromethyl)-2-methyl-4-nitropyridine, extensive in vitro and in vivo studies have been conducted. In cell-based assays, this compound has shown promising results in inhibiting the proliferation of cancer cells while exhibiting low cytotoxicity towards normal cells. Animal models have also been used to evaluate its pharmacokinetic properties and therapeutic efficacy. Preliminary data indicate that 3-(Aminomethyl)-5-(difluoromethyl)-2-methylnitropyridine has favorable pharmacokinetic profiles, with good oral bioavailability and sustained plasma levels.

The safety profile of 3-(Aminomethyl)-5-(difluoromethyl)-2-methylnitropyridine is another critical aspect that has been thoroughly investigated. Toxicity studies in various animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, 3-(Aminomethyl)-5-(difluoromethylnitro)pyridine (CAS No. 1806997-31-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, with the aim of advancing it into clinical trials and ultimately bringing it to market as a novel treatment option.